Cas no 856414-52-3 (2H-1-Benzopyran-6-ol, 3,4-dihydro-2-[(3E,7E,9R)-9-hydroxy-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-2,8-dimethyl-, (2R)-)

• Product Name: 2H-1-Benzopyran-6-ol, 3,4-dihydro-2-[(3E,7E,9R)-9-hydroxy-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-2,8-dimethyl-, (2R)-
• CAS No: 856414-52-3
• MF: C₂₇H₄₀O₃
• MW: 412.60470867157
• CID: 2851954
• Update Time: 2024-03-01

2H-1-Benzopyran-6-ol, 3,4-dihydro-2-[(3E,7E,9R)-9-hydroxy-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-2,8-dimethyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2-[(3E,7E,9R)-9-hydroxy-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-2,8-dimethyl-, (2R)-
• Sargachromanol C
• (+)-Sargachromanol C

• Inchi： 1S/C27H40O3/c1-19(2)12-13-25(29)21(4)11-7-9-20(3)10-8-15-27(6)16-14-23-18-24(28)17-22(5)26(23)30-27/h10-12,17-18,25,28-29H,7-9,13-16H2,1-6H3/b20-10+,21-11+/t25-,27-/m1/s1
• InChI Key： RFIIOYJLKCYOCK-PUMPRSRSSA-N
• SMILES： [C@]1(CC/C=C(\C)/CC/C=C(\C)/[C@H](O)C/C=C(\C)/C)(C)OC2=C(C)C=C(O)C=C2CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• XLogP3: 5.522

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tocotrienols